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Compound of Interest

Compound Name: Bumetrizole

Cat. No.: B141658

Essential Safety and Logistical Information for the Disposal of Bumetrizole

For researchers, scientists, and drug development professionals, the safe and environmentally
responsible disposal of laboratory chemicals is a critical component of laboratory safety and
regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper
disposal of bumetrizole, a benzotriazole UV absorber. Adherence to these protocols is
essential to mitigate potential environmental risks associated with this compound.

Data Presentation: Bumetrizole Properties

A summary of the key physical, chemical, and toxicological properties of bumetrizole is
provided in the table below. This information is crucial for a comprehensive understanding of
the substance and for making informed safety and disposal decisions.
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Property

Value

Reference

Chemical Name

2-tert-Butyl-6-(5-chloro-2H-

benzotriazol-2-yl)-4-

methylphenol
CAS Number 3896-11-5
Molecular Formula C17H18CINsO
Molecular Weight 315.8 g/mol [1]
Appearance Pale yellow powder
Melting Point 144-147 °C

Oral LD50 (Rat)

> 2000 mg/kg

[1](2]

Dermal LD50 (Rat)

> 2000 mg/kg

[3]

Log Kow (Octanol-Water

Partition Coefficient)

5.55-6.81

[4]

Aquatic Hazard

Slightly hazardous for water.
May cause long lasting harmful

effects to aquatic life.

[5][6]

Persistence and

Bioaccumulation

Considered persistent and has

bioaccumulation potential.

(510718l

Experimental Protocol: Standard Disposal

Procedure

The disposal of bumetrizole must be conducted in a manner that minimizes environmental

impact and adheres to local, state, and federal regulations. Bumetrizole should be treated as

hazardous chemical waste. Under no circumstances should bumetrizole be disposed of down
the drain or in regular trash.[9][10][11]

1. Personal Protective Equipment (PPE): Before handling bumetrizole for disposal, it is

mandatory to wear appropriate PPE to prevent skin and eye contact.
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Gloves: Wear chemical-resistant gloves (e.g., nitrile).
Eye Protection: Use tightly fitting safety goggles.
Protective Clothing: Wear a lab coat.

. Waste ldentification and Segregation:

Unused Product: Pure, unadulterated bumetrizole should be collected in a designated,
clearly labeled hazardous waste container.

Contaminated Materials: Personal protective equipment (PPE) such as gloves, as well as lab
supplies (e.g., weigh boats, contaminated filter paper) that have come into contact with
bumetrizole, should be collected separately in a designated solid hazardous waste
container.

Solutions: Solutions containing bumetrizole should be collected in a labeled, sealed liquid
hazardous waste container. Do not mix with other solvent waste streams unless compatibility
has been confirmed.

. Containerization and Labeling:
Use chemically resistant containers for all bumetrizole waste.[12]

Clearly label each container with "Hazardous Waste - Bumetrizole" and include the
concentration and any other components if it is a mixture.

Ensure containers are kept tightly sealed except when adding waste.[9][10]

. Storage of Waste:
Store waste containers in a designated, well-ventilated satellite accumulation area.[10]
Store away from incompatible materials, particularly strong oxidizing agents.

. Disposal Procedure:
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o Consult with your institution's Environmental Health and Safety (EHS) department. They will
provide specific guidance based on local regulations and available disposal facilities.

» Professional Waste Disposal: Arrange for the collection of the waste by a licensed hazardous
waste disposal company.[9][13] This is the required method for laboratory chemical waste.

6. Spill Cleanup: In the event of a spill, follow these procedures to minimize exposure and
environmental release:

e Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential
personnel.

o Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Avoid letting the
chemical enter drains.

o Cleanup: For solid spills, avoid creating dust. Carefully sweep or scoop the material into a
suitable, closed container for disposal. For liquid spills, absorb with an inert material (e.qg.,
vermiculite, sand) and place in the hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water. Collect all cleanup materials as hazardous waste.

Mandatory Visualization

The following diagram illustrates the decision-making process for the proper disposal of
bumetrizole waste.
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Contact EHS for Pickup by
icensed Waste Disposal Company.

Bumetrizole Waste Generated Determine Waste Type
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Caption: Bumetrizole Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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